Cas no 107302-22-7 (1-(3-Bromophenyl)-1H-pyrrole)

• Product Name: 1-(3-Bromophenyl)-1H-pyrrole
• CAS No: 107302-22-7
• MF: C₁₀H₈BrN
• MW: 222.081221580505
• MDL: MFCD02665243
• CID: 62673
• PubChem ID: 642818
• Update Time: 2025-05-22

1-(3-Bromophenyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromophenyl)-1H-pyrrole
• 1-(3-bromophenyl)pyrrole
• 1-(m-Bromophenyl)pyrrole
• 3-(1-Pyrrolyl)bromobenzene
• BUTTPARK 96\50-04
• 1-(3-Bromo-phenyl)-1H-pyrrole
• 1H-Pyrrole,1-(3-bromophenyl)-
• 1H-pyrrole, 1-(3-bromophenyl)-
• (3-bromophenyl)pyrrole
• LEUXOIBRUWVBGM-UHFFFAOYSA-N
• STK197119
• SBB096245
• BBL022267
• WT82455
• RP05219
• AK123912
• ZB007156
• 1-(3-bromophenyl
• 1-(3-bromophenyl)-1H-pyrrole, AldrichCPR
• Y6963
• C71281
• W-204636
• AMY25523
• MFCD02665243
• InChI=1/C10H8BrN/c11-9-4-3-5-10(8-9)12-6-1-2-7-12/h1-8
• SCHEMBL267354
• SB62163
• CS-0155617
• 107302-22-7
• A801665
• 2Y-0843
• AN-648/40859907
• AKOS000126851
• FT-0605606
• DTXSID50349072
• 1-(3-Bromophenyl)-1h-pyrrole, 95+%
• DB-040750

• MDL： MFCD02665243
• Inchi： 1S/C10H8BrN/c11-9-4-3-5-10(8-9)12-6-1-2-7-12/h1-8H
• InChI Key： LEUXOIBRUWVBGM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1C=CC=C1

Computed Properties

• Exact Mass: 220.98400
• Monoisotopic Mass: 220.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 4.9

Experimental Properties

• Density: 1.38
• Melting Point: 63-64 ºC
• Boiling Point: 294.9°C at 760 mmHg
• Flash Point: 132.2°C
• Refractive Index: 1.605
• PSA: 4.93000
• LogP: 3.23980

1-(3-Bromophenyl)-1H-pyrrole Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(3-Bromophenyl)-1H-pyrrole

Research Brief on 1-(3-Bromophenyl)-1H-pyrrole (CAS: 107302-22-7): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

The compound 1-(3-Bromophenyl)-1H-pyrrole (CAS: 107302-22-7) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic aromatic compound, characterized by a bromophenyl group attached to a pyrrole ring, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The unique electronic properties imparted by the bromine substituent make this compound a valuable scaffold for structure-activity relationship (SAR) studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 1-(3-Bromophenyl)-1H-pyrrole derivatives as selective inhibitors of cyclin-dependent kinases (CDKs). The team synthesized a series of analogs by modifying the pyrrole core and evaluated their biological activity against a panel of cancer cell lines. The lead compound, featuring a 4-aminopyridine substitution at the 2-position of the pyrrole ring, showed nanomolar potency against CDK4/6 with excellent selectivity over other kinases. Molecular docking studies revealed that the bromophenyl moiety plays a crucial role in stabilizing the inhibitor-enzyme complex through hydrophobic interactions with the kinase's ATP-binding pocket.

Another significant advancement was reported in ACS Infectious Diseases, where 1-(3-Bromophenyl)-1H-pyrrole derivatives were investigated as novel antimicrobial agents. The research team discovered that certain fluorinated analogs exhibited potent activity against drug-resistant strains of Staphylococcus aureus and Mycobacterium tuberculosis. The presence of the bromine atom was found to enhance membrane permeability, while the pyrrole nitrogen participated in hydrogen bonding with bacterial target proteins. These findings suggest that 107302-22-7-based compounds could address the growing challenge of antimicrobial resistance.

Recent synthetic methodology developments have also expanded the utility of 1-(3-Bromophenyl)-1H-pyrrole in medicinal chemistry. A 2024 Nature Communications paper described a palladium-catalyzed cross-coupling strategy that enables efficient functionalization of the pyrrole ring at multiple positions. This breakthrough allows for rapid generation of diverse compound libraries for high-throughput screening. The researchers highlighted the compound's stability under various reaction conditions, making it particularly suitable for parallel synthesis approaches in drug discovery programs.

From a pharmacological perspective, pharmacokinetic studies of 107302-22-7 derivatives have shown promising results. A recent investigation published in Drug Metabolism and Disposition reported that certain analogs demonstrate favorable absorption and metabolic stability profiles in preclinical models. The bromine atom appears to confer resistance to oxidative metabolism, potentially leading to improved oral bioavailability. However, researchers note that careful optimization of the substitution pattern is required to balance potency and drug-like properties.

Looking forward, the scientific community continues to explore new applications for 1-(3-Bromophenyl)-1H-pyrrole in targeted therapies. Ongoing clinical trials are investigating its derivatives as potential treatments for neurodegenerative diseases, leveraging the compound's ability to modulate protein-protein interactions. Additionally, its use in photodynamic therapy and as a fluorescent probe for cellular imaging represents emerging areas of interest. As synthetic methodologies advance and our understanding of its biological activities deepens, 107302-22-7 is poised to remain a valuable tool in chemical biology and pharmaceutical development.